Cas no 52803-69-7 (2-(4-Chlorophenyl)methoxybenzoic Acid)

• Product Name: 2-(4-Chlorophenyl)methoxybenzoic Acid
• CAS No: 52803-69-7
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• CID: 834669
• PubChem ID: 2360737
• Update Time: 2025-05-19

2-(4-Chlorophenyl)methoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(4-chlorophenyl)methoxy]-
• 2-((4-Chlorobenzyl)oxy)benzoic acid
• 2-(4-Chloro-benzyloxy)-benzoic acid
• 2-[(4-chlorophenyl)methoxy]benzoic acid
• 2-(2-ETHYL-PHENYL)OXAZOL-4-YL-METHYLAMINE
• 2-(4-Chlorobenzyloxy)benzoic acid
• SCHEMBL1388182
• Oprea1_261155
• STL558369
• CS-0218077
• 52803-69-7
• AKOS000114522
• J-505939
• A1-03815
• 2-[(4-chlorobenzyl)oxy]benzoic acid
• DTXSID10368244
• EN300-00050
• 2-((4-Chlorobenzyl)oxy)benzoicacid
• F79359
• CCA80369
• Z56820597
• 2-(4-Chlorophenyl)methoxybenzoic Acid

• MDL： MFCD02724736
• Inchi： 1S/C14H11ClO3/c15-11-7-5-10(6-8-11)9-18-13-4-2-1-3-12(13)14(16)17/h1-8H,9H2,(H,16,17)
• InChI Key： UMIRGIHRCRAJPI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)COC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 262.04000
• Monoisotopic Mass: 262.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.322
• PSA: 46.53000
• LogP: 3.61720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2-(4-Chlorophenyl)methoxybenzoic Acid

2-(4-Chlorophenyl)methoxybenzoic Acid (CAS No. 52803-69-7): Properties, Applications, and Market Insights

2-(4-Chlorophenyl)methoxybenzoic Acid (CAS No. 52803-69-7) is a specialized organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and material science. This compound, also known as 4-Chlorobenzyl 2-hydroxybenzoate, features a unique molecular structure combining a benzoic acid backbone with a 4-chlorophenyl methoxy group, making it valuable for various synthetic and industrial purposes.

The chemical formula of 2-(4-Chlorophenyl)methoxybenzoic Acid is C₁₄H₁₁ClO₃, and it typically appears as a white to off-white crystalline powder. Its molecular weight is approximately 262.69 g/mol, with a melting point ranging between 120-125°C. The presence of both chloro and methoxy functional groups enhances its reactivity, making it a versatile intermediate in organic synthesis.

One of the most significant applications of 2-(4-Chlorophenyl)methoxybenzoic Acid is in the pharmaceutical industry. Researchers are increasingly exploring its potential as a building block for non-steroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents. Recent studies highlight its role in developing novel COX-2 inhibitors, a hot topic in pain management research due to the growing demand for safer alternatives to traditional NSAIDs.

In agrochemical applications, 2-(4-Chlorophenyl)methoxybenzoic Acid serves as a precursor for synthesizing various pesticides and herbicides. With the global push toward sustainable agriculture, this compound has gained attention for its potential in developing biodegradable crop protection solutions. The 4-chlorophenyl moiety in its structure contributes to the bioactivity of resulting agrochemicals, making it valuable for pest control formulations.

The material science field has also found uses for 2-(4-Chlorophenyl)methoxybenzoic Acid, particularly in the development of specialty polymers and liquid crystals. Its aromatic structure and functional groups allow for incorporation into polymer chains, enhancing thermal stability and optical properties. This aligns with current industry trends toward high-performance materials for electronics and advanced manufacturing.

From a market perspective, the demand for 2-(4-Chlorophenyl)methoxybenzoic Acid has shown steady growth, particularly in Asia-Pacific regions where pharmaceutical and agrochemical production is expanding. Industry analysts project a compound annual growth rate (CAGR) of 5-7% for similar fine chemicals through 2028, driven by increasing R&D investments in drug discovery and green chemistry initiatives.

Quality control is crucial when working with 2-(4-Chlorophenyl)methoxybenzoic Acid. Reputable suppliers typically provide certificates of analysis (CoA) confirming purity levels ≥98% by HPLC. Storage recommendations usually include keeping the compound in a cool, dry place away from direct sunlight, with optimal stability observed at temperatures below 25°C.

Recent innovations in synthetic chemistry have improved production methods for 2-(4-Chlorophenyl)methoxybenzoic Acid, with some manufacturers adopting green chemistry principles to reduce environmental impact. These advancements include solvent-free reactions and catalytic processes that minimize waste generation, addressing growing concerns about sustainable chemical manufacturing.

For researchers considering 2-(4-Chlorophenyl)methoxybenzoic Acid in their work, it's important to note its solubility characteristics: moderately soluble in organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO), but with limited solubility in water. These properties influence formulation strategies in both pharmaceutical and agrochemical applications.

The future outlook for 2-(4-Chlorophenyl)methoxybenzoic Acid appears promising, particularly as interest grows in multifunctional chemical intermediates. Its combination of aromatic stability and reactive functional groups makes it valuable for developing new compounds with enhanced biological activity or material properties. Ongoing research continues to uncover novel applications, particularly in medicinal chemistry and advanced materials.

When sourcing 2-(4-Chlorophenyl)methoxybenzoic Acid, buyers should verify supplier credentials and request detailed technical specifications. Key parameters to evaluate include purity levels, residual solvent content, and heavy metal concentrations. Many manufacturers now offer custom synthesis services to produce derivatives or analogs of this compound for specialized applications.

In conclusion, 2-(4-Chlorophenyl)methoxybenzoic Acid (CAS No. 52803-69-7) represents an important chemical building block with diverse applications across multiple industries. Its unique structural features and reactivity profile continue to make it valuable for researchers and manufacturers developing innovative solutions in pharmaceuticals, agriculture, and material science. As chemical innovation advances, this compound will likely find even broader utility in emerging technologies and sustainable chemistry applications.